Cas no 885063-06-9 (1,3,4-Thiadiazole-3(2H)-carboxamide,2-(3-aminopropyl)-5-(2,5-difluorophenyl)-N-(fluoromethoxy)-N-methyl-2-phenyl-)

• Product Name: 1,3,4-Thiadiazole-3(2H)-carboxamide,2-(3-aminopropyl)-5-(2,5-difluorophenyl)-N-(fluoromethoxy)-N-methyl-2-phenyl-
• CAS No: 885063-06-9
• MF: C₂₀H₂₁F₃N₄O₂S
• MW: 438.466553449631
• CID: 1925029
• Update Time: 2025-01-07

1,3,4-Thiadiazole-3(2H)-carboxamide,2-(3-aminopropyl)-5-(2,5-difluorophenyl)-N-(fluoromethoxy)-N-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-3(2H)-carboxamide,2-(3-aminopropyl)-5-(2,5-difluorophenyl)-N-(fluoromethoxy)-N-methyl-2-phenyl-
• 1,3,4-Thiadiazole-3(2H)-carboxamide, 2-(3-aminopropyl)-5-(2,5-difluorophenyl)-N-(fluoromethoxy)-N-methyl-2-phenyl-

• Inchi： 1S/C20H21F3N4O2S/c1-26(29-13-21)19(28)27-20(10-5-11-24,14-6-3-2-4-7-14)30-18(25-27)16-12-15(22)8-9-17(16)23/h2-4,6-9,12H,5,10-11,13,24H2,1H3
• InChI Key： GQTNERUKHGGCTN-UHFFFAOYSA-N
• SMILES： S1C(C2=CC(F)=CC=C2F)=NN(C(N(OCF)C)=O)C1(CCCN)C1=CC=CC=C1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 518.0±60.0 °C(Predicted)
• pka: 10.10±0.10(Predicted)